1-(Methylsulfanyl)-1-[(prop-2-en-1-yl)sulfanyl]hex-1-en-3-ol

• CAS No.: 189760-34-7
• Molecular Formula: C10H18OS2
• Molecular Weight: 218.4 g/mol
• IUPAC Name: 1-methylsulfanyl-1-prop-2-enylsulfanylhex-1-en-3-ol
• InChI: InChI=1S/C10H18OS2/c1-4-6-9(11)8-10(12-3)13-7-5-2/h5,8-9,11H,2,4,6-7H2,1,3H3
• InChI Key: IGFKDAVBOGCQFR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C=C(SC)SCC=C)O

Description

1-(Methylsulfanyl)-1-[(prop-2-en-1-yl)sulfanyl]hex-1-en-3-ol is a sulfur-containing organic compound with a complex structure featuring two distinct sulfanyl groups (methylsulfanyl and propenylsulfanyl) attached to a hexenol backbone. The compound’s molecular formula is C₁₀H₁₆OS₂, with a molecular weight of 216.36 g/mol. Its structure includes a conjugated enol system, which may influence its reactivity and physicochemical properties, such as solubility and stability. While direct data on its synthesis or applications are absent in the provided evidence, analogs like 3-sulfanylalkan-1-ols (e.g., 3-methyl-3-sulfanylhexan-1-ol) are synthesized via thiol-ene chemistry or nucleophilic substitution reactions involving benzylsulfanyl intermediates . Such compounds are often explored in flavor/fragrance research due to their sulfurous odor profiles .

Biological Activity

1-(Methylsulfanyl)-1-[(prop-2-en-1-yl)sulfanyl]hex-1-en-3-ol, a sulfur-containing organic compound, has garnered interest due to its potential biological activities. This article reviews the existing literature on its biological effects, focusing on antimicrobial, antifungal, and antioxidant properties, alongside structural characteristics that influence its activity.

Chemical Structure and Formula

• IUPAC Name : 1-(Methylsulfanyl)-1-[(prop-2-en-1-yl)sulfanyl]hex-1-en-3-ol
• Molecular Formula : C₈H₁₄S₃
• Molecular Weight : 194.4 g/mol

The compound features a complex structure with multiple sulfur atoms, which are crucial for its biological activity.

Antimicrobial Activity

Research indicates that sulfur-containing compounds exhibit significant antimicrobial properties. A study demonstrated that related compounds with similar structures showed effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus. The presence of sulfur atoms in the structure is believed to enhance the penetration through bacterial membranes and disrupt metabolic processes.

Compound	Activity	Target Organisms
1-(Methylsulfanyl)-1-[(prop-2-en-1-yl)sulfanyl]hex-1-en-3-ol	Moderate	E. coli, S. aureus
Analogous Compounds	High	Pseudomonas aeruginosa, Acinetobacter baumannii

The activity varies significantly depending on the specific structural features of the compounds tested, including chain length and functional groups.

Antifungal Activity

In vitro studies have shown that this compound exhibits antifungal properties against various fungi. The antifungal mechanism is hypothesized to involve disruption of fungal cell membranes due to the lipophilic nature of the compound.

A case study involving crude extracts from fungal biomass revealed that similar sulfur-containing compounds were effective against common fungal pathogens, suggesting potential applications in agricultural and medical fields.

Antioxidant Properties

The antioxidant capacity of 1-(Methylsulfanyl)-1-[(prop-2-en-1-yl)sulfanyl]hex-1-en-3-ol has been explored through various assays measuring its ability to scavenge free radicals. The results indicate a promising potential for mitigating oxidative stress-related conditions.

Structure–Activity Relationship (SAR)

Understanding the relationship between chemical structure and biological activity is essential for optimizing the efficacy of this compound. Variations in the methylthio groups and alkene positioning significantly affect bioactivity.

Key Findings:

• Sulfur Substitution : The presence of methylthio groups increases lipophilicity, enhancing membrane penetration.
• Alkene Configuration : The geometric configuration (E/Z isomerism) influences interaction with biological targets.
• Chain Length : Longer carbon chains tend to improve antimicrobial potency but may reduce solubility.

Comparison with Similar Compounds

Structural and Functional Differences

In contrast, 3-methyl-3-sulfanylhexan-1-ol lacks the propenyl group and has a shorter carbon chain, reducing steric hindrance. The chlorophenyl-substituted analog introduces aromaticity and electronegativity, altering polarity and reactivity compared to the aliphatic propenyl group in the target compound.

Functional Groups :

• Sulfanyl (-S-) groups in the target compound and its analogs contribute to nucleophilic reactivity and odorous properties . However, sulfonates (e.g., Sodium 2-methylprop-2-ene-1-sulphonate ) feature ionic sulfonate (-SO₃⁻) groups, enhancing water solubility and thermal stability.

Physical Properties :

• While the target compound’s physical state is unreported, analogs like 3-methyl-3-sulfanylhexan-1-ol and 1-(2-chlorophenyl)-3-(methylsulfanyl)propan-1-ol are liquids at room temperature, suggesting similar behavior. Sulfonate salts (e.g., ) are solids due to ionic lattice structures.